(3S,5R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Calcium (3S,5R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Calcium
Brand Name: Vulcanchem
CAS No.: 254452-88-5
VCID: VC0116894
InChI:
SMILES:
Molecular Formula: C₂₅H₂₄FNO₄ •1/2Ca
Molecular Weight: 440.49

(3S,5R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Calcium

CAS No.: 254452-88-5

Reference Standards

VCID: VC0116894

Molecular Formula: C₂₅H₂₄FNO₄ •1/2Ca

Molecular Weight: 440.49

(3S,5R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Calcium - 254452-88-5

CAS No. 254452-88-5
Product Name (3S,5R,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Calcium
Molecular Formula C₂₅H₂₄FNO₄ •1/2Ca
Molecular Weight 440.49
Synonyms ent-NK-104; Pitavastatin 3S,5R-Isomer Calcium Salt
Last Modified Aug 20 2021
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